Cas no 61955-50-8 (1,3,4-Thiadiazol-2-amine, N-phenyl-5-propyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-phenyl-5-propyl-
• CAS No: 61955-50-8
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 462578
• PubChem ID: 12324953
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N-phenyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-phenyl-5-propyl-
• N-phenyl-5-propyl-1,3,4-thiadiazol-2-amine
• DTXSID00489295
• 61955-50-8

• Inchi： 1S/C11H13N3S/c1-2-6-10-13-14-11(15-10)12-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H,12,14)
• InChI Key： COKYKUAPSXGQIM-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CCC)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.08319
• Monoisotopic Mass: 219.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81